Cas no 3507-19-5 (Benzothiazole,2,6-dimethoxy-)

2,6-Dimethoxybenzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with two methoxy groups at the 2- and 6-positions. This structure imparts unique electronic and steric properties, making it valuable in organic synthesis and pharmaceutical applications. The electron-donating methoxy groups enhance its reactivity in cross-coupling reactions, while the benzothiazole moiety contributes to its utility as a building block for bioactive molecules. Its stability and solubility in common organic solvents facilitate handling in laboratory settings. This compound is particularly relevant in the development of agrochemicals, dyes, and potential therapeutic agents due to its modular functionalization potential.

Benzothiazole,2,6-dimethoxy- structure

Product Name:Benzothiazole,2,6-dimethoxy-

CAS No:3507-19-5

MF:C₉H₉NO₂S

MW:195.238260984421

CID:295867

PubChem ID:45077770

Update Time:2025-06-07

Benzothiazole,2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2,6-dimethoxy-
- Benzothiazole, 2,6-dimethoxy- (8CI,9CI)
- 2,6-dimethoxybenzothiazole
- 2,6-Dimethoxy-1,3-benzothiazole
- DTXSID601311513
- FT-0706220
- 3507-19-5
- Inchi： 1S/C9H9NO2S/c1-11-6-3-4-7-8(5-6)13-9(10-7)12-2/h3-5H,1-2H3
- InChI Key： BZSMHNSJWHZROM-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=CC(=CC1=2)OC)OC

Computed Properties

Exact Mass: 195.03547
Monoisotopic Mass: 195.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 59.6A^2

Experimental Properties

PSA: 31.35

Benzothiazole,2,6-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A051000141-250mg	2,6-Dimethoxybenzothiazole	3507-19-5	98%	250mg	$874.09	2023-09-02
Alichem	A051000141-500mg	2,6-Dimethoxybenzothiazole	3507-19-5	98%	500mg	$1189.08	2023-09-02
Alichem	A051000141-1g	2,6-Dimethoxybenzothiazole	3507-19-5	98%	1g	$2226.68	2023-09-02